Cas no 924821-50-1 (2-(2-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylacetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylacetamide
• CAS No: 924821-50-1
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 5427454
• Update Time: 2025-05-25

2-(2-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-(4-morpholin-4-ylphenyl)acetamide
• 2-(2-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylacetamide

• Inchi： 1S/C19H22N2O4/c1-23-17-4-2-3-5-18(17)25-14-19(22)20-15-6-8-16(9-7-15)21-10-12-24-13-11-21/h2-9H,10-14H2,1H3,(H,20,22)
• InChI Key： ZRLWSGYATMFPBL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCOCC2)C=C1)(=O)COC1=CC=CC=C1OC

Additional information on 2-(2-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylacetamide

Comprehensive Overview of 2-(2-Methoxyphenoxy)-N-4-(Morpholin-4-yl)Phenylacetamide (CAS No. 924821-50-1)

2-(2-Methoxyphenoxy)-N-4-(morpholin-4-yl)phenylacetamide, with the CAS number 924821-50-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of N-phenylacetamide derivatives, which are known for their diverse biological activities. The presence of both methoxyphenoxy and morpholin-4-yl moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly exploring compounds like 2-(2-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylacetamide due to their potential applications in neurodegenerative diseases, inflammatory disorders, and cancer therapy. The compound's unique structure allows it to interact with specific biological targets, making it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of CAS 924821-50-1 involves multi-step organic reactions, including amide coupling and etherification, which are well-documented in peer-reviewed journals. Its molecular weight and solubility profile make it suitable for in vitro and in vivo studies, particularly in drug delivery systems. The compound's logP value and hydrogen bonding capacity are critical parameters for its pharmacokinetic properties, which are often optimized during lead compound development.

One of the most searched questions related to this compound is its mechanism of action and potential therapeutic applications. Preliminary studies suggest that 2-(2-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylacetamide may act as a modulator of protein-protein interactions, a hot topic in drug discovery. This aligns with the growing interest in targeted therapies and biomarker-driven treatments, which dominate current biomedical research trends.

From an SEO perspective, keywords such as "morpholin-4-yl phenylacetamide derivatives", "small-molecule drug discovery", and "CAS 924821-50-1 applications" are frequently queried by researchers and industry professionals. The compound's relevance to AI-driven drug design and computational chemistry further enhances its visibility in scientific databases. Its potential role in epigenetics and signal transduction pathways also makes it a recurring subject in academic literature and patent filings.

In conclusion, 2-(2-methoxyphenoxy)-N-4-(morpholin-4-yl)phenylacetamide (CAS No. 924821-50-1) represents a versatile scaffold in medicinal chemistry. Its structural features and biological potential position it as a valuable tool for addressing unmet medical needs. As research continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics and diagnostic agents.